![molecular formula C16H20N2O3S B2634697 9-(pyrrolidin-1-ylsulfonyl)-1,2,6,7-tetrahydropyrido[3,2,1-ij]quinolin-3(5H)-one CAS No. 898464-59-0](/img/structure/B2634697.png)
9-(pyrrolidin-1-ylsulfonyl)-1,2,6,7-tetrahydropyrido[3,2,1-ij]quinolin-3(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
9-(pyrrolidin-1-ylsulfonyl)-1,2,6,7-tetrahydropyrido[3,2,1-ij]quinolin-3(5H)-one, also known as PHT-427, is a small molecule inhibitor that has been studied for its potential use in cancer therapy. PHT-427 has been found to inhibit the activity of Akt, a protein kinase that is often upregulated in cancer cells and plays a key role in cell survival and proliferation.
Scientific Research Applications
Acetylcholinesterase Inhibition
Research led by Ishichi et al. (2005) highlights the use of a related derivative, 1-aryl-3-(1-benzylpiperidin-4-yl)propanones, as noncarbamate acetylcholinesterase (AChE) inhibitors. One of these derivatives exhibited potent AChE inhibition, suggesting potential applications in treating voiding dysfunction caused by detrusor underactivity (Ishichi et al., 2005).
Anticoagulant Activity
Novichikhina et al. (2020) synthesized and evaluated new derivatives for their inhibitory activity against blood coagulation factors Xa and XIa. This research suggests the potential of these compounds in anticoagulant therapies (Novichikhina et al., 2020).
Fungicidal Activity
Kappe and Kappe (2009) synthesized derivatives of pyrrolo[3,2,1-ij]quinolin-4-one (pyroquilon) with potential fungicidal activity. This research contributes to the development of new fungicides (Kappe & Kappe, 2009).
Antimicrobial Activity
Patel et al. (2011) explored the antimicrobial activity of a novel compound and its metal complexes, demonstrating higher activity compared to Ciprofloxacin (Patel et al., 2011).
Toll-like Receptor Agonist
Hu et al. (2018) identified a compound as a TLR2 agonist, offering new leads for vaccine adjuvant development (Hu et al., 2018).
Anticancer Activity
Huang et al. (2013) synthesized derivatives with potent anti-proliferative activity against human cancer cell lines, suggesting potential as antitumor agents (Huang et al., 2013).
properties
IUPAC Name |
7-pyrrolidin-1-ylsulfonyl-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O3S/c19-15-6-5-13-11-14(22(20,21)17-7-1-2-8-17)10-12-4-3-9-18(15)16(12)13/h10-11H,1-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNBKIKMWAPIGGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC3=C4C(=C2)CCC(=O)N4CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.